Cas no 1706446-57-2 ([2-(2,6-Dimethyl-phenoxymethyl)-morpholin-4-yl]-acetic acid ethyl ester)

• Product Name: [2-(2,6-Dimethyl-phenoxymethyl)-morpholin-4-yl]-acetic acid ethyl ester
• CAS No: 1706446-57-2
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 5151996
• Update Time: 2025-10-22

[2-(2,6-Dimethyl-phenoxymethyl)-morpholin-4-yl]-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• [2-(2,6-Dimethyl-phenoxymethyl)-morpholin-4-yl]-acetic acid ethyl ester
• 4-Morpholineacetic acid, 2-[(2,6-dimethylphenoxy)methyl]-, ethyl ester

• Inchi： 1S/C17H25NO4/c1-4-20-16(19)11-18-8-9-21-15(10-18)12-22-17-13(2)6-5-7-14(17)3/h5-7,15H,4,8-12H2,1-3H3
• InChI Key： UPUSWDDJABPCST-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)=O)CCOC(COC2=C(C)C=CC=C2C)C1

Additional information on [2-(2,6-Dimethyl-phenoxymethyl)-morpholin-4-yl]-acetic acid ethyl ester

Recent Advances in the Study of [2-(2,6-Dimethyl-phenoxymethyl)-morpholin-4-yl]-acetic acid ethyl ester (CAS: 1706446-57-2)

The compound [2-(2,6-Dimethyl-phenoxymethyl)-morpholin-4-yl]-acetic acid ethyl ester (CAS: 1706446-57-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This morpholine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.

One of the key areas of investigation has been the compound's role as a potential modulator of biological pathways. Preliminary studies suggest that [2-(2,6-Dimethyl-phenoxymethyl)-morpholin-4-yl]-acetic acid ethyl ester may interact with specific protein targets involved in inflammation and cellular signaling. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to explore its binding affinity and selectivity, providing valuable insights into its mode of action.

In addition to its pharmacological potential, recent synthetic chemistry efforts have optimized the production of this compound. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale synthesis. These advancements are critical for facilitating further preclinical and clinical studies, ensuring a reliable supply of the compound for research purposes.

Furthermore, recent in vitro and in vivo studies have demonstrated the compound's efficacy in disease models. For instance, experiments in animal models of inflammatory diseases have shown that [2-(2,6-Dimethyl-phenoxymethyl)-morpholin-4-yl]-acetic acid ethyl ester exhibits significant anti-inflammatory activity with minimal side effects. These findings underscore its potential as a lead compound for the development of new anti-inflammatory therapeutics.

Despite these promising results, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Ongoing research aims to address these gaps, with particular focus on optimizing its bioavailability and minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, [2-(2,6-Dimethyl-phenoxymethyl)-morpholin-4-yl]-acetic acid ethyl ester (CAS: 1706446-57-2) represents a compelling area of research in chemical biology and drug discovery. Its unique structural properties and promising biological activities make it a valuable candidate for further investigation. Continued research will be essential to unlock its full therapeutic potential and pave the way for novel treatments in various medical conditions.